[((S)-1-Benzyl-pyrrolidin-2-ylmethyl)-cyclopropyl-amino]-acetic acid

• IUPAC Name: 2-[[(2S)-1-benzylpyrrolidin-2-yl]methyl-cyclopropylamino]acetic acid
• InChI: InChI=1S/C17H24N2O2/c20-17(21)13-19(15-8-9-15)12-16-7-4-10-18(16)11-14-5-2-1-3-6-14/h1-3,5-6,15-16H,4,7-13H2,(H,20,21)/t16-/m0/s1
• InChI Key: GUPGPRWNTRUAQX-INIZCTEOSA-N
• Canonical SMILES: C1CC(N(C1)CC2=CC=CC=C2)CN(CC(=O)O)C3CC3
• Isomeric SMILES: C1C[C@H](N(C1)CC2=CC=CC=C2)CN(CC(=O)O)C3CC3
• Molecular Formula: C17H24N2O2
• Molecular Weight: 288.4 g/mol

Description

[((S)-1-Benzyl-pyrrolidin-2-ylmethyl)-cyclopropyl-amino]-acetic acid (CAS: 1354019-89-8) is a tertiary amine derivative with a complex stereochemical and functional architecture. Its molecular formula is C₁₇H₂₄N₂O₂, and its molecular weight is 288.38 g/mol . Key structural features include:

• Stereochemistry: The (S)-configuration at the pyrrolidine ring defines its spatial orientation, which is critical for interactions in chiral environments.
• Functional groups: A benzyl group attached to the pyrrolidine nitrogen. A cyclopropyl-amino substituent on the pyrrolidine-2-ylmethyl chain. An acetic acid moiety, enhancing solubility in aqueous systems.
• Physicochemical properties: Predicted density of 1.19 g/cm³ and boiling point of 438°C, with a pKa of 2.35, suggesting moderate acidity .

This compound’s design combines rigidity (cyclopropyl group) and flexibility (pyrrolidine ring), making it a candidate for studying structure-activity relationships in medicinal chemistry or material science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [((S)-1-Benzyl-pyrrolidin-2-ylmethyl)-cyclopropyl-amino]-acetic acid typically involves multiple steps, starting from readily available starting materials. One common synthetic route involves the following steps:

Formation of the Pyrrolidine Ring: The pyrrolidine ring can be synthesized through a cyclization reaction involving a suitable precursor, such as a 1,4-diamine.

Introduction of the Benzyl Group: The benzyl group can be introduced via a nucleophilic substitution reaction using benzyl chloride and a suitable base.

Formation of the Cyclopropyl Group: The cyclopropyl group can be introduced through a cyclopropanation reaction using a diazo compound and a transition metal catalyst.

Attachment of the Amino-Acetic Acid Moiety: The final step involves the coupling of the amino-acetic acid moiety to the pyrrolidine ring, which can be achieved through an amide bond formation reaction using a coupling reagent such as EDCI or DCC.

Industrial Production Methods

Industrial production of [((S)-1-Benzyl-pyrrolidin-2-ylmethyl)-cyclopropyl-amino]-acetic acid may involve optimization of the above synthetic route to improve yield and scalability. This can include the use of continuous flow reactors, high-throughput screening of reaction conditions, and the development of more efficient catalysts.

Chemical Reactions Analysis

Types of Reactions

[((S)-1-Benzyl-pyrrolidin-2-ylmethyl)-cyclopropyl-amino]-acetic acid can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the benzyl and cyclopropyl positions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic conditions.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Benzyl chloride with a base such as sodium hydroxide.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted benzyl or cyclopropyl derivatives.

Scientific Research Applications

[((S)-1-Benzyl-pyrrolidin-2-ylmethyl)-cyclopropyl-amino]-acetic acid has several scientific research applications:

Medicinal Chemistry: It can be used as a building block for the synthesis of pharmaceutical compounds with potential therapeutic effects.

Organic Synthesis: The compound can serve as an intermediate in the synthesis of more complex organic molecules.

Biological Studies: It can be used in studies to understand its interaction with biological targets and its potential as a drug candidate.

Industrial Applications: The compound can be used in the development of new materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of [((S)-1-Benzyl-pyrrolidin-2-ylmethyl)-cyclopropyl-amino]-acetic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may exert its effects by binding to these targets and modulating their activity. The exact pathways involved can vary depending on the specific application and target.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Their Properties

The following table summarizes key analogues and their distinguishing features:

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Key Structural Differences	Predicted Properties
[((S)-1-Benzyl-pyrrolidin-2-ylmethyl)-cyclopropyl-amino]-acetic acid	1354019-89-8	C₁₇H₂₄N₂O₂	288.38	Cyclopropyl-amino group	pKa: 2.35; Density: 1.19 g/cm³
[((S)-1-Benzyl-pyrrolidin-2-ylmethyl)-isopropyl-amino]-acetic acid	1354007-33-2	C₁₇H₂₆N₂O₂	290.41	Isopropyl-amino substituent (vs. cyclopropyl)	Higher lipophilicity due to branched alkyl chain
[((S)-1-Benzyl-piperidin-3-yl)-ethyl-amino]-acetic acid	N/A	C₁₇H₂₆N₂O₂	290.41	Piperidine ring (6-membered vs. pyrrolidine’s 5-membered)	Reduced ring strain; altered hydrogen-bonding capacity
[((S)-1-Benzyl-pyrrolidin-2-ylmethyl)-amino]-acetic acid	1354015-06-7	C₁₄H₂₀N₂O₂	248.32	Lacks cyclopropyl/isopropyl substituent	Lower molecular weight; simplified steric profile

Functional and Mechanistic Differences

a) Cyclopropyl vs. Isopropyl Substituents

• Cyclopropyl group : Introduces ring strain (60° bond angles), enhancing reactivity. Its planar structure may favor π-π stacking or hydrophobic interactions .
• Isopropyl group : A branched alkyl chain increases lipophilicity (logP) but reduces steric hindrance compared to cyclopropyl .

b) Pyrrolidine vs. Piperidine Rings

c) Acetic Acid Moieties

All analogues share the acetic acid group, enabling pH-dependent solubility and coordination with metal ions (e.g., via carboxylate groups). However, substituent variations alter electronic effects:

• Electron-withdrawing groups (e.g., cyclopropyl) may reduce carboxylate basicity.
• Electron-donating groups (e.g., isopropyl) could stabilize deprotonated forms.

Biological Activity

[((S)-1-Benzyl-pyrrolidin-2-ylmethyl)-cyclopropyl-amino]-acetic acid, known by its CAS number 1353987-36-6, is a complex organic compound that has attracted attention for its potential biological activities. This compound features a unique structure comprising a pyrrolidine ring, a benzyl group, and a cyclopropyl-amino group attached to an acetic acid moiety. The stereochemistry of this compound is defined by the (S)-configuration, which is crucial for its biological interactions.

Property	Value
Molecular Formula	C17H24N2O2
Molecular Weight	288.38 g/mol
Density	1.19 g/cm³ (predicted)
Boiling Point	438 °C (predicted)
pKa	2.35 (predicted)

The biological activity of [((S)-1-Benzyl-pyrrolidin-2-ylmethyl)-cyclopropyl-amino]-acetic acid is primarily mediated through its interaction with various molecular targets, including enzymes and receptors. The compound's mechanism involves binding to these targets, which can lead to alterations in their activity and subsequent biological responses. Potential pathways affected include:

• Signal Transduction : Modulation of signaling pathways that can influence cellular responses.
• Metabolic Regulation : Impact on metabolic processes through enzyme inhibition or activation.
• Gene Expression Modulation : Changes in gene expression profiles due to receptor interactions.

Biological Activity

Research has indicated that this compound may exhibit several biological activities, including:

• Enzyme Inhibition : Studies have shown that compounds with similar structures can act as inhibitors of acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE), which are critical in the treatment of neurodegenerative diseases such as Alzheimer's disease. For instance, related benzyl pyridinium derivatives have demonstrated significant inhibitory effects on these enzymes, suggesting potential therapeutic applications for [((S)-1-Benzyl-pyrrolidin-2-ylmethyl)-cyclopropyl-amino]-acetic acid in neuroprotection .
• Antioxidant Properties : Some studies have indicated that compounds with similar functionalities may possess antioxidant properties, potentially contributing to cellular protection against oxidative stress.
• Neuroprotective Effects : The structural characteristics of this compound suggest it may interact with neurotransmitter systems, offering avenues for research into its neuroprotective effects.

Case Studies and Research Findings

Several studies have explored the biological activity of compounds related to [((S)-1-Benzyl-pyrrolidin-2-ylmethyl)-cyclopropyl-amino]-acetic acid:

• A study investigating the synthesis and biological evaluation of benzyl pyridinium derivatives reported significant AChE inhibitory activity with IC50 values ranging from 1.11 μM to 6.76 μM, suggesting that similar compounds could be developed for therapeutic use against Alzheimer's disease .
• Another study focused on the development of novel compounds based on the pyrrolidine structure demonstrated promising results in modulating metabolic pathways and enhancing neuroprotective effects in vitro .